N-(5-fluoro-2-methylphenyl)-3-methylbenzamide
Overview
Description
N-(5-fluoro-2-methylphenyl)-3-methylbenzamide, commonly known as flumazenil, is a benzodiazepine antagonist that is used in clinical settings to reverse the effects of benzodiazepine overdose or sedation. It was first synthesized in 1981 and approved for use in the United States in 1991. Flumazenil has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.
Mechanism of Action
Flumazenil acts as a competitive antagonist at the benzodiazepine receptor site on GABA-A receptors. It binds to the receptor site and blocks the action of benzodiazepines, which enhances the inhibitory effects of GABA on neuronal activity. This results in a reversal of the sedative and anxiolytic effects of benzodiazepines.
Biochemical and Physiological Effects:
Flumazenil has been shown to have a number of biochemical and physiological effects. It has been found to increase wakefulness and alertness, reduce anxiety and stress, and improve cognitive function. Flumazenil has also been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury.
Advantages and Limitations for Lab Experiments
One of the main advantages of using flumazenil in lab experiments is its specificity for the benzodiazepine receptor site. This allows researchers to study the effects of benzodiazepines on behavior and brain function without the confounding effects of other neurotransmitters or receptors. However, flumazenil has a relatively short half-life and may require repeated administration in longer experiments. It is also important to note that flumazenil does not reverse the effects of all benzodiazepines, and some may require alternative treatment methods.
Future Directions
There are several potential future directions for research involving flumazenil. One area of interest is the use of flumazenil in the treatment of benzodiazepine addiction and withdrawal. Flumazenil has been shown to reduce withdrawal symptoms and may be useful in combination with other medications in the treatment of addiction. Another area of interest is the use of flumazenil in the treatment of other neurological disorders, such as Alzheimer's disease and Parkinson's disease. Flumazenil has been shown to improve cognitive function in animal models of these diseases, and may have potential as a therapeutic agent in humans.
Scientific Research Applications
Flumazenil has been widely used in scientific research to investigate the role of benzodiazepines in the brain and their effects on behavior. It has been used to study the effects of benzodiazepines on memory, anxiety, and addiction. Flumazenil has also been used to investigate the role of benzodiazepine receptors in the treatment of depression, schizophrenia, and other psychiatric disorders.
properties
IUPAC Name |
N-(5-fluoro-2-methylphenyl)-3-methylbenzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14FNO/c1-10-4-3-5-12(8-10)15(18)17-14-9-13(16)7-6-11(14)2/h3-9H,1-2H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CJFPGJYNGZNSQM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)NC2=C(C=CC(=C2)F)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14FNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601252230 |
Source
|
| Record name | N-(5-Fluoro-2-methylphenyl)-3-methylbenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601252230 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-fluoro-2-methylphenyl)-3-methylbenzamide | |
CAS RN |
710310-21-7 |
Source
|
| Record name | N-(5-Fluoro-2-methylphenyl)-3-methylbenzamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=710310-21-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-(5-Fluoro-2-methylphenyl)-3-methylbenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601252230 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2s)-2-[(4-Methoxyphenoxy)methyl]oxirane](/img/structure/B3428961.png)